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Compound of Interest

Compound Name: JNJ-42314415

Cat. No.: B12398950

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of JNJ-42314415, a potent and

selective phosphodiesterase 10A (PDE10A) inhibitor, and its utility as a tool for investigating

striatal circuit function. Detailed protocols for key in vivo experiments are provided to facilitate

the study of this compound's effects on neurochemistry and behavior.

Introduction to JNJ-42314415
JNJ-42314415 is a centrally active inhibitor of phosphodiesterase 10A (PDE10A), an enzyme

highly expressed in the medium spiny neurons (MSNs) of the striatum.[1][2] PDE10A

hydrolyzes both cyclic adenosine monophosphate (cAMP) and cyclic guanosine

monophosphate (cGMP), key second messengers in intracellular signaling.[1] By inhibiting

PDE10A, JNJ-42314415 increases the levels of cAMP and cGMP in MSNs, thereby

modulating the activity of both the direct (D1 receptor-expressing) and indirect (D2 receptor-

expressing) pathways of the basal ganglia.[3][4] This mechanism of action makes JNJ-
42314415 a valuable pharmacological tool for studying the role of striatal circuits in various

physiological and pathological processes, including psychosis, motor control, and cognition.[3]

[4]
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Mechanism of Action in the Striatum
In the striatum, dopamine D1 and D2 receptors are coupled to the synthesis of cAMP. PDE10A

plays a crucial role in regulating the levels of this second messenger. Inhibition of PDE10A by

JNJ-42314415 leads to an accumulation of cAMP and cGMP, which in turn modulates the

activity of protein kinase A (PKA) and protein kinase G (PKG).[4][5] This modulation affects the

phosphorylation state of key downstream targets, such as the dopamine- and cAMP-regulated

phosphoprotein of 32 kDa (DARPP-32), ultimately influencing neuronal excitability and gene

expression.[2][4][6] By potentiating D1 receptor-mediated signaling and dampening D2

receptor-mediated signaling, PDE10A inhibitors like JNJ-42314415 can rebalance the activity

of the direct and indirect pathways.[3]
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Fig. 1: JNJ-42314415 mechanism in striatal MSNs.
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Application Notes
JNJ-42314415 is a versatile tool for a range of preclinical studies targeting striatal circuitry:

Antipsychotic Research: JNJ-42314415 can be used to model novel antipsychotic drug

action. It has been shown to antagonize stimulant-induced behaviors and inhibit conditioned

avoidance behavior, effects predictive of antipsychotic efficacy.[3] Unlike typical D2 receptor

blockers, it produces less pronounced catalepsy, suggesting a potentially better side-effect

profile.[3]

Motor Function Studies: The compound can be employed to investigate the role of PDE10A

in motor control. Its effects on behaviors induced by dopaminergic and non-dopaminergic

stimulants can be assessed.[3] Furthermore, its interaction with D1 and D2 receptor

antagonists can elucidate the contribution of each pathway to its motor effects.[3]

Dopamine Signaling Research: JNJ-42314415 allows for the specific potentiation of D1

receptor-mediated neurotransmission while reducing D2 receptor-mediated signaling.[3] This

makes it an excellent tool to dissect the distinct and integrated roles of the direct and indirect

pathways in striatal function.

Cognitive and Negative Symptom Models: Given the role of fronto-striatal circuits in cognition

and negative symptoms of schizophrenia, JNJ-42314415 can be used in relevant animal

models to explore the therapeutic potential of PDE10A inhibition for these domains.[4]

Quantitative Data Summary
The following tables summarize key quantitative data for JNJ-42314415 from preclinical

studies.

Table 1: In Vitro Binding Affinity of JNJ-42314415

Target Species Ki (nM) Reference

PDE10A Human (recombinant) 35 [7][8]

PDE10A Rat (recombinant) 64 [7]
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Table 2: In Vivo Behavioral Effects of JNJ-42314415 in Rats

Behavioral Assay Stimulant ED50 (mg/kg, s.c.) Reference

Inhibition of

Apomorphine-Induced

Agitation

Apomorphine ~1.0 - 2.5 [9]

Conditioned

Avoidance Response
-

ED50 observed at

doses close to striatal

PDE10A occupancy

[3]

Reversal of

Haloperidol-Induced

Catalepsy

Haloperidol (0.63

mg/kg)
~2.5 - 5.0 [9]

Experimental Protocols
Detailed protocols for key experiments to characterize the effects of JNJ-42314415 on striatal

function are provided below.

This protocol is designed to measure extracellular levels of dopamine and glutamate in the

striatum of freely moving rats following administration of JNJ-42314415.
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In Vivo Microdialysis Workflow

1. Stereotaxic Surgery:
Implant guide cannula targeting striatum

2. Recovery Period:
Allow animal to recover for 5-7 days

3. Microdialysis Probe Insertion:
Insert probe through guide cannula

4. Baseline Collection:
Perfuse with aCSF and collect baseline samples

5. JNJ-42314415 Administration:
Administer compound (e.g., s.c.)

6. Post-Injection Collection:
Continue collecting dialysate samples

7. Sample Analysis:
Quantify neurotransmitters using HPLC-ECD

8. Data Analysis:
Express data as % of baseline

Click to download full resolution via product page

Fig. 2: Workflow for in vivo microdialysis experiment.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/product/b12398950/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-jnj-42314415-in-striatal-circuit-function-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12398950?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

JNJ-42314415

Vehicle (e.g., 5% DMSO, 5% Tween 20, 15% PEG 400, 75% water)[2]

Stereotaxic apparatus

Microdialysis probes (e.g., 2-4 mm membrane)

Syringe pump

Fraction collector

Artificial cerebrospinal fluid (aCSF)

HPLC with electrochemical detection (HPLC-ECD)

Male Wistar or Sprague-Dawley rats (250-300 g)

Procedure:

Stereotaxic Surgery: Anesthetize the rat and place it in the stereotaxic frame. Implant a guide

cannula aimed at the striatum.

Recovery: Allow the animal to recover for at least 5-7 days post-surgery.

Probe Insertion: On the day of the experiment, gently insert the microdialysis probe through

the guide cannula.

Habituation and Baseline: Connect the probe to a syringe pump and perfuse with aCSF at a

low flow rate (e.g., 1-2 µL/min).[10] Allow the animal to habituate for at least 1-2 hours.

Collect at least 3-4 baseline samples (e.g., every 20 minutes).

Drug Administration: Administer JNJ-42314415 or vehicle subcutaneously (s.c.) or

intraperitoneally (i.p.).

Sample Collection: Continue to collect dialysate samples for at least 2-3 hours post-injection.
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Neurotransmitter Analysis: Analyze the dialysate samples for dopamine and glutamate

content using HPLC-ECD.

Data Analysis: Express the neurotransmitter concentrations in each sample as a percentage

of the average baseline concentration.

This protocol assesses the antipsychotic-like potential of JNJ-42314415.

Materials:

JNJ-42314415 and vehicle

Two-way shuttle box with a grid floor capable of delivering a mild foot shock

A conditioned stimulus (CS), e.g., a light or tone

An unconditioned stimulus (US), e.g., a mild foot shock

Procedure:

Training: Place a rat in one compartment of the shuttle box. Initiate a trial by presenting the

CS for a set duration (e.g., 10 seconds). If the rat moves to the other compartment during the

CS presentation, it is recorded as an avoidance response, and the trial ends. If the rat fails to

move, the US is presented concurrently with the CS for a short period (e.g., 5 seconds). If

the rat moves during this period, it is an escape response. If it fails to move, the trial ends.

Train the rats daily until they reach a stable performance criterion (e.g., >80% avoidance).

Testing: On the test day, administer JNJ-42314415 or vehicle at a set time before the

session (e.g., 30-60 minutes).

Data Collection: Place the rat in the shuttle box and run a session of trials (e.g., 20-30 trials).

Record the number of avoidance, escape, and no-response trials.

Data Analysis: Analyze the percentage of avoidance responses. A significant reduction in

avoidance responses without a significant increase in escape failures is indicative of

antipsychotic-like activity.

This protocol is used to evaluate the extrapyramidal side-effect liability of JNJ-42314415.
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Logic of Behavioral Assays for Striatal Function
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Fig. 3: Rationale for behavioral assays with JNJ-42314415.

Materials:

JNJ-42314415 and vehicle

Haloperidol (as a positive control)

A horizontal bar (e.g., 1 cm diameter, raised 9 cm from the surface)

Stopwatch

Procedure:

Drug Administration: Administer JNJ-42314415, haloperidol, or vehicle to the rats.
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Testing: At various time points after injection (e.g., 30, 60, 90, 120 minutes), test for

catalepsy.

Catalepsy Measurement: Gently place the rat’s forepaws on the horizontal bar. Start the

stopwatch. The time until the rat removes both paws from the bar is recorded as the descent

latency. A cut-off time (e.g., 180 seconds) is typically used.

Data Analysis: Compare the descent latencies across treatment groups. JNJ-42314415 is

expected to induce significantly less catalepsy than typical antipsychotics like haloperidol.[1]

[3]

By utilizing these detailed protocols and understanding the mechanism of action, researchers

can effectively employ JNJ-42314415 to advance the understanding of striatal circuit function

and its implications for neuropsychiatric disorders.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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